N'-[3-(dimethylamino)propyl]-N,N-dimethyl-N'-[(2,4,5-trimethoxyphenyl)methyl]propane-1,3-diamine

• IUPAC Name: N'-[3-(dimethylamino)propyl]-N,N-dimethyl-N'-[(2,4,5-trimethoxyphenyl)methyl]propane-1,3-diamine
• InChI: InChI=1S/C20H37N3O3/c1-21(2)10-8-12-23(13-9-11-22(3)4)16-17-14-19(25-6)20(26-7)15-18(17)24-5/h14-15H,8-13,16H2,1-7H3
• InChI Key: NJGXYOZDPYPDPK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(CCCN(C)C)CC1=CC(=C(C=C1OC)OC)OC
• Molecular Formula: C20H37N3O3
• Molecular Weight: 367.5 g/mol

Description

N’-[3-(dimethylamino)propyl]-N,N-dimethyl-N’-[(2,4,5-trimethoxyphenyl)methyl]propane-1,3-diamine is an organic compound with a complex structure. It is known for its applications in various fields, including chemistry, biology, and industry. This compound is characterized by the presence of dimethylamino groups and a trimethoxyphenyl moiety, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N’-[3-(dimethylamino)propyl]-N,N-dimethyl-N’-[(2,4,5-trimethoxyphenyl)methyl]propane-1,3-diamine typically involves multiple steps. One common method includes the reaction of 1,3-propanediamine with dimethylamine and 2,4,5-trimethoxybenzyl chloride. The reaction is carried out under controlled conditions, such as specific temperatures and pressures, to ensure the desired product is obtained .

Industrial Production Methods: In industrial settings, the production of this compound may involve continuous flow reactors to optimize yield and purity. The use of catalysts, such as Raney-Nickel, and specific solvents can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions: N’-[3-(dimethyl